Cas no 2138113-77-4 (3-chloro-5-(2-methoxypyrimidin-5-yl)aniline)

3-chloro-5-(2-methoxypyrimidin-5-yl)aniline structure
2138113-77-4 structure
Product Name:3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
CAS No:2138113-77-4
MF:C11H10ClN3O
MW:235.669600963593
CID:6193404
PubChem ID:165607911
Update Time:2024-01-15

3-chloro-5-(2-methoxypyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
    • 2138113-77-4
    • EN300-1142068
    • Inchi: 1S/C11H10ClN3O/c1-16-11-14-5-8(6-15-11)7-2-9(12)4-10(13)3-7/h2-6H,13H2,1H3
    • InChI Key: OJWNWXTXLBXFEZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1=CN=C(N=C1)OC)N

Computed Properties

  • Exact Mass: 235.0512396g/mol
  • Monoisotopic Mass: 235.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61Ų

3-chloro-5-(2-methoxypyrimidin-5-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1142068-0.05g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4 95%
0.05g
$624.0 2023-10-26
Enamine
EN300-1142068-0.1g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4 95%
0.1g
$653.0 2023-10-26
Enamine
EN300-1142068-0.25g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4 95%
0.25g
$683.0 2023-10-26
Enamine
EN300-1142068-0.5g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4 95%
0.5g
$713.0 2023-10-26
Enamine
EN300-1142068-1.0g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4
1g
$743.0 2023-06-09
Enamine
EN300-1142068-2.5g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4 95%
2.5g
$1454.0 2023-10-26
Enamine
EN300-1142068-5.0g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4
5g
$2152.0 2023-06-09
Enamine
EN300-1142068-10.0g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4
10g
$3191.0 2023-06-09
Enamine
EN300-1142068-1g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4 95%
1g
$743.0 2023-10-26
Enamine
EN300-1142068-5g
3-chloro-5-(2-methoxypyrimidin-5-yl)aniline
2138113-77-4 95%
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$2152.0 2023-10-26
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